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Compound of Interest

Compound Name: ML162

cat. No.: B15604667

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical reagents is paramount for laboratory safety and environmental protection. This guide
provides essential, immediate safety and logistical information for the proper disposal of
ML162, a covalent inhibitor of cellular phospholipid glutathione peroxidase (GPX-4). In the
absence of a specific Safety Data Sheet (SDS) for ML162, this guidance is conservatively
based on established best practices for the disposal of hazardous laboratory chemicals and
information on the related hazardous compound, 2-chloroacetamide. The chloroacetamide
functional group present in ML162 is a primary determinant of its potential hazards.

Immediate Safety Considerations

Before initiating any disposal procedures, it is crucial to wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat.
All handling and disposal preparation of ML162 and its contaminated materials should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Quantitative Data Summary

The following table summarizes key hazard and disposal information for 2-chloroacetamide, a
compound structurally related to ML162. This data should be used as a conservative guide for
handling and disposing of ML162.
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Parameter

Value

Reference

UN Number

2811

[1]

UN Proper Shipping Name

TOXIC SOLID, ORGANIC,

N.O.S. (as 2-chloroacetamide)

[1]

Transport Hazard Class

6.1 (Toxic substances)

[1]

Packing Group

Il (Substance presenting low

danger)

[1]

GHS Hazard Statements

H301: Toxic if swallowedH317:
May cause an allergic skin
reactionH361f: Suspected of
damaging fertility

[2]

GHS Precautionary

Statements (Disposal)

P501: Dispose of
contents/container to an

approved waste disposal plant

[2]

Experimental Protocols
Spill Cleanup Procedure

In the event of a spill, follow these steps:

o Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-

ventilated. If the spill is large or in a poorly ventilated space, evacuate the area.

» Don Appropriate PPE: Before cleaning, ensure you are wearing appropriate PPE, including

chemical-resistant gloves, safety goggles, and a lab coat. For large spills, respiratory

protection may be necessary.[3]

o Contain the Spill: For solid ML162, carefully sweep the material to avoid generating dust.[4]

For solutions, absorb the spill with an inert, non-combustible absorbent material such as

vermiculite, sand, or diatomaceous earth.

o Collect Waste: Place the spilled material and any contaminated absorbent into a clearly

labeled, sealed, and compatible hazardous waste container.[3]
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» Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water),
and collect the cleaning materials as hazardous waste.[1]

Proper Disposal Procedures for ML162

The following step-by-step process outlines the proper disposal of ML162 and materials
contaminated with it.

Step 1: Waste Identification and Segregation

Treat all ML162 waste as hazardous. This includes:

Unused or expired ML162

Solutions containing ML162

Contaminated labware (e.g., pipette tips, vials, flasks)

Contaminated PPE (e.g., gloves, disposable lab coats)

Spill cleanup materials

Segregate ML162 waste from other waste streams to prevent accidental mixing with
incompatible chemicals.[5][6]

Step 2: Containerization and Labeling

o Select an Appropriate Container: Collect all ML162 waste in a sturdy, leak-proof container
that is chemically compatible with the waste. Plastic containers are often preferred for their
durability.[7]

e Proper Labeling: The container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "ML162," and a description of the contents (e.g., "Solid ML162,"
"ML162 in DMSO," "Contaminated Labware with ML162"). Also, include the date when
waste was first added to the container.[6][7]

o Keep Containers Closed: Waste containers must be kept securely closed at all times, except
when adding waste.[7][8]
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Step 3: Storage

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.[5][7] The storage area should be secure, well-ventilated, and
away from incompatible materials. Ensure regular inspection of the storage area for any signs
of leakage.[5]

Step 4: Final Disposal

» Contact Environmental Health and Safety (EHS): Do not dispose of ML162 down the drain or
in the regular trash.[8][9] Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the pickup and
disposal of the waste container.[1][7]

» Provide Documentation: Be prepared to provide the waste disposal company with a
complete and accurate description of the waste.

« Incineration: The recommended method for the final disposal of chloroacetamide compounds
is incineration in a licensed facility equipped with an afterburner and scrubber to neutralize
harmful combustion products.[1][3]

Empty Container Management

Empty containers that once held ML162 should be treated as hazardous waste. Do not rinse
the containers and pour the rinsate down the drain.[1] The unrinsed, sealed container should
be disposed of as hazardous waste. For containers that held acute hazardous waste, triple
rinsing with a suitable solvent may be required, with the rinsate collected as hazardous waste.

[8]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of ML162.
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Caption: Workflow for the safe disposal of ML162.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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